Cas no 856437-59-7 (6-amino-1H-Benzimidazole-2-propanoic acid)

• Product Name: 6-amino-1H-Benzimidazole-2-propanoic acid
• CAS No: 856437-59-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 1119162
• PubChem ID: 1093221
• Update Time: 2025-06-20

6-amino-1H-Benzimidazole-2-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-1H-Benzimidazole-2-propanoic acid
• 3-(5-AMINO-1H-BENZOIMIDAZOL-2-YL)-PROPIONIC ACID
• 3-(6-Amino-1H-benzimidazol-2-yl)propanoic acid
• ChemDiv3_007264
• CS-0359578
• HMS1493K04
• CCG-121144
• Q27165886
• AKOS000276090
• 3-(5-Amino-1H-benzo[d]imidazol-2-yl)propanoicacid
• BRD-K88735704-001-01-8
• 3-(6-Amino-1H-benzo[d]imidazol-2-yl)propanoic acid
• SCHEMBL18826597
• 3-(5-Amino-1H-benzo[d]imidazol-2-yl)propanoic acid
• 3-(5-AMINO-1H-1,3-BENZODIAZOL-2-YL)PROPANOIC ACID
• 856437-59-7
• IDI1_025174
• VS-03413
• CHEBI:94138
• BBL012620
• STK744213
• 3-(5-amino-1H-benzimidazol-2-yl)propanoic acid

• MDL： MFCD06010635
• Inchi： 1S/C10H11N3O2/c11-6-1-2-7-8(5-6)13-9(12-7)3-4-10(14)15/h1-2,5H,3-4,11H2,(H,12,13)(H,14,15)
• InChI Key： XBFRVNBBCXFFBI-UHFFFAOYSA-N
• SMILES： OC(CCC1=NC2C=CC(=CC=2N1)N)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-amino-1H-Benzimidazole-2-propanoic acid

Introduction to 6-amino-1H-Benzimidazole-2-propanoic acid (CAS No. 856437-59-7)

6-amino-1H-Benzimidazole-2-propanoic acid, identified by its Chemical Abstracts Service (CAS) number 856437-59-7, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule, featuring a benzimidazole core linked to a propanoic acid side chain, has garnered attention due to its versatile structural framework and potential biological activities. The benzimidazole moiety is well-documented for its role in various pharmacological applications, while the propanoic acid group introduces additional functional diversity, making this compound a valuable scaffold for drug discovery and molecular studies.

The structural composition of 6-amino-1H-Benzimidazole-2-propanoic acid (CAS No. 856437-59-7) consists of a benzimidazole ring system substituted with an amino group at the 6-position and a propanoic acid moiety at the 2-position. This arrangement confers unique chemical properties that make it amenable to further derivatization and functionalization. The presence of both an amino group and a carboxylic acid group allows for diverse interactions with biological targets, including enzymes, receptors, and nucleic acids. Such features are particularly appealing in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on benzimidazole derivatives due to their broad spectrum of biological activities. Studies have highlighted the potential of these compounds in modulating various cellular processes, including DNA intercalation, enzyme inhibition, and receptor binding. The 6-amino-1H-Benzimidazole-2-propanoic acid (CAS No. 856437-59-7) structure provides a promising platform for exploring these interactions further. Researchers have been particularly interested in its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of 6-amino-1H-Benzimidazole-2-propanoic acid is its utility as a building block in medicinal chemistry. The benzimidazole core is known to exhibit antiviral, antibacterial, anticancer, and anti-inflammatory properties. By incorporating this scaffold into larger molecules, scientists can leverage these inherent biological activities while also introducing new functionalities to fine-tune the drug’s efficacy and selectivity. The propanoic acid side chain further enhances this versatility, allowing for modifications such as esterification or amidation to tailor the compound’s solubility and metabolic stability.

The synthesis of 6-amino-1H-Benzimidazole-2-propanoic acid (CAS No. 856437-59-7) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include condensation reactions between appropriately substituted benzimidazoles and propanoic acid derivatives, followed by functional group transformations to introduce the amino group at the 6-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent studies have begun to explore the pharmacological potential of 6-amino-1H-Benzimidazole-2-propanoic acid (CAS No. 856437-59-7) in various disease models. For instance, researchers have investigated its effects on enzymes involved in metabolic pathways relevant to diabetes and cardiovascular diseases. Additionally, preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases implicated in cancer progression. These discoveries underscore the importance of continued investigation into benzimidazole derivatives as therapeutic candidates.

The chemical properties of 6-amino-1H-Benzimidazole-2-propanoic acid also make it an attractive candidate for use in material science applications beyond traditional pharmaceuticals. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. Furthermore, the compound’s stability under various environmental conditions suggests potential uses in industrial processes where chemical robustness is essential.

In conclusion,6-amino-1H-Benzimidazole-2-propanoic acid (CAS No. 856437-59-7) represents a fascinating compound with significant implications for both academic research and industrial applications. Its unique structural features offer opportunities for developing novel therapeutics targeting a wide range of diseases. As research progresses, further insights into its biological activities and synthetic possibilities will continue to emerge, solidifying its role as a cornerstone molecule in modern chemistry and pharmacology.